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Compound of Interest

Compound Name: JBIR-94

Cat. No.: B12371552

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
experimental protocols related to the natural product JBIR-94, a phenolic compound with
notable antioxidative properties. JBIR-94 was first isolated from the fermentation broth of
Streptomyces sp. R56-07, and its structure was elucidated using a combination of
spectroscopic techniques.[1][2] This document summarizes the available data, details the
experimental methodologies for its isolation and characterization, and presents a visual
workflow of the general experimental process.

Core Spectroscopic Data

The structural determination of JBIR-94 relied primarily on Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS).[1][2] While the primary publication confirms
the use of 1D and 2D NMR experiments, specific and detailed raw data, such as chemical
shifts and coupling constants, are not readily available in the public domain or its
supplementary materials. Similarly, detailed high-resolution mass spectrometry (HRESIMS)
and infrared (IR) spectroscopy data are not explicitly provided in the available literature.

Table 1: Summary of Spectroscopic Analysis of JBIR-94
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. . Observations and
Spectroscopic Technique Data Type
Remarks

Used for the determination of
1H NMR Qualitative the proton framework of the
molecule.

Employed to determine the

13C NMR Quialitative
carbon skeleton of JBIR-94.
Utilized to determine the
HRESIMS Quialitative molecular formula of the
compound.
Likely used to identify
IR Spectroscopy Not specified functional groups present in

the molecule.

Experimental Protocols

The isolation and structural elucidation of JBIR-94 involved a series of standard natural product
chemistry techniques. The following protocols are based on generalized procedures for the
isolation of secondary metabolites from Streptomyces.

Isolation of JBIR-94 from Streptomyces sp. R56-07

e Fermentation: The strain Streptomyces sp. R56-07 is cultured in a suitable liquid medium to
promote the production of secondary metabolites, including JBIR-94.

o Extraction: The fermentation broth is harvested, and the supernatant is separated from the
mycelium. The supernatant is then extracted with an organic solvent, such as ethyl acetate,
to partition the organic compounds.

o Concentration: The organic extract is concentrated under reduced pressure to yield a crude
extract.

o Chromatographic Purification: The crude extract is subjected to a series of chromatographic
techniques to isolate the pure compound. This typically involves:
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o Column Chromatography: Initial separation of the crude extract using silica gel or other
stationary phases with a gradient of solvents of increasing polarity.

o Preparative High-Performance Liquid Chromatography (HPLC): Final purification of the
fractions containing JBIR-94 to yield the pure compound.

Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra, along with 2D correlation experiments (e.g.,
COSY, HSQC, HMBC), are recorded on a high-field NMR spectrometer. Samples are
typically dissolved in a deuterated solvent such as methanol-ds or DMSO-de.

o Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
is performed to obtain the accurate mass of the molecular ion, which allows for the
determination of the molecular formula.

 Infrared Spectroscopy: An IR spectrum is typically recorded using a Fourier-transform
infrared (FTIR) spectrometer to identify characteristic functional groups such as hydroxyl (-
OH), amide (N-H, C=0), and aromatic (C=C) moieties.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the isolation and characterization of
natural products like JBIR-94 from Streptomyces.
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Isolation and Characterization Workflow for JBIR-94.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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